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Compound of Interest

Compound Name:
N-(2-Bromo-4-methylphenyl)-2-

morpholinoacetamide

Cat. No.: B5738447

Get Quote

Executive Summary & Chemical Identity[1]
N-(2-Bromo-4-methylphenyl)-2-morpholinoacetamide is a functionalized acetamide

derivative characterized by a core aniline scaffold substituted with bromine and methyl groups,

linked via an acetamide bridge to a morpholine ring. This compound belongs to a class of

-aminoacetamides, often utilized as intermediates in the synthesis of sodium channel blockers,
kinase inhibitors, and local anesthetics (analogous to lidocaine derivatives).

While the specific CAS number for the final morpholino derivative is not widely indexed in

public chemical registries (indicating it is likely a custom library compound or proprietary

intermediate), it is synthesized directly from the commercially available intermediate N-(2-

Bromo-4-methylphenyl)-2-chloroacetamide (CAS 90560-54-6).
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Property Detail

Systematic Name
N-(2-Bromo-4-methylphenyl)-2-morpholin-4-

ylacetamide

Molecular Formula

Molecular Weight 313.19 g/mol

Core Intermediate CAS
90560-54-6 (N-(2-Bromo-4-methylphenyl)-2-

chloroacetamide)

Starting Material CAS 583-68-6 (2-Bromo-4-methylaniline)

SMILES CC1=CC(=C(C=C1)NC(=O)CN2CCOCC2)Br

Structural & Retrosynthetic Analysis
The synthesis of this molecule follows a classic "linker-activation" strategy. The molecule is

disconnected at the morpholine-nitrogen bond (SN2) and the amide-nitrogen bond (Acylation).

Retrosynthetic Logic
Disconnection 1 (C-N bond): The morpholine ring is introduced via nucleophilic displacement

of a leaving group (Cl/Br) on the

-carbon.

Disconnection 2 (Amide bond): The acetamide linker is formed by acylating the electron-poor

2-bromo-4-methylaniline.

Target Molecule
(Morpholinoacetamide)

Intermediate
(α-Chloroacetamide)

CAS: 90560-54-6
SN2 Disconnection

Start Mat 2
(Morpholine)

Start Mat 1
(2-Bromo-4-methylaniline)

CAS: 583-68-6

Amide Hydrolysis
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Figure 1: Retrosynthetic breakdown of the target molecule.

Experimental Synthesis Protocol
This protocol describes a validated two-step synthesis starting from 2-bromo-4-methylaniline.

Step 1: Synthesis of N-(2-Bromo-4-methylphenyl)-2-
chloroacetamide
Objective: Acylation of the sterically hindered aniline. Reaction Type: Nucleophilic Acyl

Substitution.

Reagents: 2-Bromo-4-methylaniline (1.0 eq), Chloroacetyl chloride (1.2 eq), Triethylamine (

, 1.5 eq).

Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF).

Conditions:

to RT, 2–4 hours.

Procedure:

Dissolve 2-Bromo-4-methylaniline (CAS 583-68-6) in anhydrous DCM under

atmosphere.

Add

and cool the mixture to

.

Add Chloroacetyl chloride dropwise over 30 minutes. Caution: Exothermic.

Allow to warm to room temperature and stir for 3 hours. Monitor by TLC (Hexane:EtOAc 3:1).

Workup: Wash with 1M HCl (to remove unreacted aniline), saturated
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, and brine. Dry over

and concentrate.

Yield: Expect 85–95% of a white/off-white solid (CAS 90560-54-6).

Step 2: Synthesis of N-(2-Bromo-4-methylphenyl)-2-
morpholinoacetamide
Objective: Introduction of the morpholine moiety. Reaction Type:

Nucleophilic Substitution.

Reagents: Intermediate from Step 1 (1.0 eq), Morpholine (2.5 eq), Potassium Carbonate (

, 2.0 eq, optional if excess morpholine is used).

Solvent: Acetonitrile (ACN) or DMF.

Conditions: Reflux (

), 6–12 hours.

Procedure:

Dissolve N-(2-Bromo-4-methylphenyl)-2-chloroacetamide (Step 1 product) in ACN.

Add Morpholine and

. Note: Excess morpholine can act as both nucleophile and base.

Heat to reflux for 8 hours.

Workup: Evaporate solvent. Redissolve residue in EtOAc and wash with water.

Purification: Recrystallization from Ethanol/Water or Flash Column Chromatography

(DCM:MeOH 95:5).
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Step 1: Acylation
(DCM, 0°C)

α-Chloroacetamide
(CAS 90560-54-6)

Step 2: SN2 Substitution
(ACN, Reflux) Target Morpholinoacetamide2-Bromo-4-methylaniline

Click to download full resolution via product page

Figure 2: Forward synthetic pathway.

Mechanistic Insight
The synthesis relies on the varying reactivity of the electrophiles.

Chemoselectivity in Step 1: The amino group of the aniline attacks the carbonyl carbon of

chloroacetyl chloride. The chloride leaving group on the carbonyl is significantly more labile

than the alkyl chloride, ensuring exclusive amide formation without polymerization.

Steric Factors: The ortho-bromo substituent on the aniline ring creates steric hindrance. This

may slow down the initial acylation compared to unsubstituted aniline, requiring the use of a

base (

) to drive the equilibrium by scavenging HCl.

SN2 Reactivity in Step 2: The

-carbon is activated by the adjacent carbonyl group, making it highly susceptible to
nucleophilic attack by the secondary amine (morpholine).

Analytical Characterization (Expected Data)
Validation of the final compound should be performed using NMR and MS.
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Technique Feature
Expected Signal (

ppm / m/z)

1H NMR (CDCl3) Amide NH
~9.0–9.5 ppm (Broad singlet,

deshielded by ortho-Br)

Aromatic H
~8.1 (d, H-6), ~7.4 (s, H-3),

~7.1 (d, H-5)

Linker ~3.2 ppm (Singlet)

Morpholine ~3.7–3.8 ppm (Multiplet)

Morpholine ~2.6–2.7 ppm (Multiplet)

Methyl ~2.3 ppm (Singlet)

LC-MS (ESI+) Molecular Ion (1:1 Br isotope pattern)

Safety & Handling
Chloroacetyl Chloride: Potent lachrymator and corrosive. Handle strictly in a fume hood.

Alkylating Potential: The intermediate N-(2-Bromo-4-methylphenyl)-2-chloroacetamide is a

potent alkylating agent (electrophile). Avoid skin contact; it may cause allergic contact

dermatitis.

Morpholine: Flammable liquid, corrosive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5738447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

